Cas no 798567-88-1 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyl-6-octenyl]oxy]-, methyl ester)

• Product name: Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyl-6-octenyl]oxy]-, methyl ester
• CAS No: 798567-88-1
• MF: C₃₈H₆₂O₅
• MW: 598.89588
• CID: 531635
• PubChem ID: 12151452

Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyl-6-octenyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyl-6-octenyl]oxy]-, methyl ester
• methyl 3,4,5-tris[(3S)-3,7-dimethyloct-6-enoxy]benzoate
• 798567-88-1
• CTK2G3435
• DTXSID50478639

• Inchi： InChI=1S/C38H62O5/c1-28(2)14-11-17-31(7)20-23-41-35-26-34(38(39)40-10)27-36(42-24-21-32(8)18-12-15-29(3)4)37(35)43-25-22-33(9)19-13-16-30(5)6/h14-16,26-27,31-33H,11-13,17-25H2,1-10H3/t31-,32-,33-/m0/s1
• InChI Key： QEQITJYZIFZGPD-ZDCRTTOTSA-N
• SMILES： CC(CCC=C(C)C)CCOC1=CC(=CC(=C1OCCC(C)CCC=C(C)C)OCCC(C)CCC=C(C)C)C(=O)OC

Computed Properties

• Exact Mass: 598.45972507g/mol
• Monoisotopic Mass: 598.45972507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 43
• Rotatable Bond Count: 23
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.6
• Topological Polar Surface Area: 54Ų